Cas no 55290-64-7 (Dimethipin)

• Product Name: Dimethipin
• CAS No: 55290-64-7
• MF: C₆H₁₀O₄S₂
• MW: 210.271199703217
• CID: 371348
• Update Time: 2025-11-05

Dimethipin Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin,2,3-dihydro-5,6-dimethyl-, 1,1,4,4-tetraoxide
• 5,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• Dimethipin
• Dimethipin Solution
• 2,3-dihydro-5,6-dimethyl-1,4-dithiin 1,1,4,4-tetraoxide
• 2,3-dihydro-5,6-dimethyl-1,4-dithiine 1,1,4,4-tetraoxide
• 5,6-dimethyl-2,3-dihydro-1λ6,4λ6-dithiine-1,1,4,4-tetrone
• Caswell No. 472AA
• Harvade
• N 252
• Oxidimethiin
• Oxydimethiin
• Tetrathiin
• UNI-N252
• Harvade 25F
• Harvade F 25
• Harveyd F-25
• Tetrathiin (desiccant)
• UBI-N 252
• 2,3-Dihydro-5,6-dimethyl-1,4-dithiin 1,1,4,4-tetroxide
• 2,3-Dihydro-5,6-dimethyl-1,4-dithiine 1,1,4,4-tetroxide

• Inchi： 1S/C6H10O4S2/c1-5-6(2)12(9,10)4-3-11(5,7)8/h3-4H2,1-2H3
• InChI Key： PHVNLLCAQHGNKU-UHFFFAOYSA-N
• SMILES： S1(C(C)=C(C)S(CC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 210.00200
• Monoisotopic Mass: 210.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.59 g/cm3 (23 ºC)
• Melting Point: 167-169 ºC
• Boiling Point: 319.8°C (rough estimate)
• Flash Point: -4 °C
• Refractive Index: 1.5220 (estimate)
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 85.04000
• LogP: 2.24260
• Solubility: Not determined

Dimethipin Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 11-36-66-67-22
• Safety Instruction： 16-26-33
• RTECS：JO5090000
• Hazardous Material Identification：
• Storage Condition：Approximately -4 ° C
• Risk Phrases：R11; R36; R66; R67; R22
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Dimethipin

Dimethipin (CAS No. 55290-64-7): A Comprehensive Overview in Modern Chemical and Biomedical Research

Dimethipin, chemically identified by the CAS number 55290-64-7, represents a significant compound in the realm of chemical and biomedical research. This organophosphorus derivative has garnered considerable attention due to its unique structural properties and multifaceted applications. The compound's molecular framework, characterized by specific functional groups, contributes to its distinctive reactivity and biological interactions, making it a subject of intense study in various scientific disciplines.

The synthesis and characterization of Dimethipin have been refined through advanced methodologies, ensuring its purity and consistency for research purposes. Researchers have leveraged cutting-edge spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to elucidate its molecular structure. These analytical advancements have not only confirmed the identity of Dimethipin but also provided insights into its potential mechanisms of action.

In recent years, Dimethipin has been explored for its pharmacological potential. Studies have highlighted its role as a modulator in various biological pathways, particularly those involving enzyme inhibition and signal transduction. The compound's ability to interact with specific targets has been a focal point in drug discovery efforts, with implications for treating neurological disorders and inflammatory conditions. Preliminary findings suggest that Dimethipin may exert therapeutic effects by modulating neurotransmitter release and receptor activity.

The development of novel drug candidates often involves the assessment of Dimethipin's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have provided valuable data for optimizing dosages and delivery systems. Additionally, computational modeling has been employed to predict the compound's behavior within biological systems, aiding in the rational design of derivatives with enhanced efficacy.

One of the most compelling aspects of Dimethipin is its potential in addressing unmet medical needs. Research teams are actively investigating its efficacy in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders, where access to therapeutic agents is often limited. These studies underscore the importance of Dimethipin as a lead compound for further development.

Environmental considerations also play a role in the research surrounding Dimethipin. Understanding its degradation pathways and ecological impact is crucial for ensuring sustainable use in pharmaceutical applications. Biodegradation studies have revealed that under certain conditions, Dimethipin undergoes metabolic transformations that minimize environmental persistence. This information is integral for developing environmentally friendly synthetic routes and disposal methods.

The interdisciplinary nature of Dimethipin research highlights its significance beyond traditional chemical applications. Collaborations between chemists, biologists, and pharmacologists have fostered innovative approaches to harnessing its potential. Such interdisciplinary efforts are essential for translating laboratory discoveries into clinical therapies that address global health challenges.

As the field advances, regulatory frameworks governing the use of Dimethipin are being refined to ensure safety and efficacy. Regulatory agencies require comprehensive toxicological assessments before approving new drug candidates derived from this compound. These stringent evaluations help mitigate risks associated with long-term use while maximizing therapeutic benefits.

The future of Dimethipin research appears promising, with ongoing studies exploring novel derivatives and combination therapies. Advances in gene editing technologies may further enhance the compound's potential by enabling targeted interventions at the molecular level. Such innovations hold promise for personalized medicine approaches tailored to individual patient needs.